Cas no 628704-50-7 (1H-Pyrazole-4-carbonitrile, 1-[5-[(aminooxy)methyl]-2-pyridinyl]-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 1-[5-[(aminooxy)methyl]-2-pyridinyl]-
• CAS No: 628704-50-7
• MF: C₁₀H₉N₅O
• MW: 215.211360692978
• CID: 1641166
• Update Time: 2024-09-12

1H-Pyrazole-4-carbonitrile, 1-[5-[(aminooxy)methyl]-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 1-[5-[(aminooxy)methyl]-2-pyridinyl]-

• Inchi： 1S/C10H9N5O/c11-3-9-5-14-15(6-9)10-2-1-8(4-13-10)7-16-12/h1-2,4-6H,7,12H2
• InChI Key： KVEQDGYORFBBRR-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(CON)C=C2)C=C(C#N)C=N1

Computed Properties

• Exact Mass: 215.08087

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 475.9±45.0 °C(Predicted)
• PSA: 89.75
• pka: 3.78±0.70(Predicted)